Cas no 1215092-16-2 (a-Me-Phe(4-I)-OH)

• Product Name: a-Me-Phe(4-I)-OH
• CAS No: 1215092-16-2
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• MDL: MFCD10565616
• CID: 1004112
• PubChem ID: 51340700
• Update Time: 2025-07-22

a-Me-Phe(4-I)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-a-Methyl-4-iodophenylalanine
• 4-Iodo-α-methyl-L-phenylalanine
• H-alpha-me-l-phe(4-i)-oh
• SCHEMBL1899953
• AKOS030213024
• A897986
• (S)-2-amino-3-(4-iodophenyl)-2-methylpropanoic acid
• alpha-Me-Phe(4-I)-OH
• E85875
• (2S)-2-amino-3-(4-iodophenyl)-2-methylpropanoic acid
• 1215092-16-2
• DTXSID201303942
• (S)-alpha-Methyl-4-Iodophenylalanine
• (S)-alpha-Methyl-4-Iodophenylalaine
• 4-Iodo-I+/--methyl-L-phenylalanine
• a-Me-Phe(4-I)-OH

• MDL： MFCD10565616
• Inchi： 1S/C10H12INO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： YNCJAZPOXKKAMD-JTQLQIEISA-N
• SMILES： IC1C=CC(=CC=1)C[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.3 g/l) (25 º C),

Additional information on a-Me-Phe(4-I)-OH

Professional Introduction to Compound with CAS No. 1215092-16-2 and Product Name a-Me-Phe(4-I)-OH

Compound with the CAS number 1215092-16-2 and the product name a-Me-Phe(4-I)-OH represents a significant advancement in the field of chemical and biomedical research. This compound, belonging to the class of peptidomimetics, has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The name a-Me-Phe(4-I)-OH itself provides critical insights into its chemical composition, highlighting its modified amino acid residues and functional groups that contribute to its distinct biological activity.

The synthesis and characterization of a-Me-Phe(4-I)-OH have been subjects of extensive study, particularly in the context of designing molecules that mimic the behavior of natural peptides while offering enhanced stability and bioavailability. The incorporation of the amino acid derivative 4-isopropyl-L-proline (4-I) into the molecular structure is a key feature that distinguishes this compound from its analogs. This modification not only influences the conformational flexibility of the peptide but also enhances its interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent research has demonstrated that compounds like a-Me-Phe(4-I)-OH exhibit remarkable potential in modulating various biological pathways. For instance, studies have shown that this peptidomimetic can interact with specific enzymes and receptors, leading to altered cellular responses. These interactions are particularly relevant in the treatment of neurological disorders, where precise modulation of peptide signaling pathways is crucial. The hydroxyl group at the terminal position (-OH) further contributes to the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

In terms of pharmaceutical applications, a-Me-Phe(4-I)-OH has been investigated for its potential role in developing novel therapeutics. Its ability to mimic natural peptides while avoiding their inherent limitations, such as rapid degradation or immunogenicity, makes it an attractive option for drug design. Researchers have explored its efficacy in preclinical models, where it has shown promise in reducing inflammation and pain by targeting specific inflammatory mediators. The compound's structural features also make it a valuable tool for studying peptide-receptor interactions at a molecular level.

The synthesis of a-Me-Phe(4-I)-OH involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct the complex molecular framework accurately. The use of protecting groups and coupling reagents is critical in maintaining the integrity of each amino acid residue during synthesis. Post-synthetic modifications, including deprotection and purification steps, are essential to obtain the final product in a form suitable for biological testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding affinity and mechanism of action of a-Me-Phe(4-I)-OH. These studies utilize advanced software tools to simulate interactions between the compound and biological targets, providing insights into how changes in its structure can influence its activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize properties before conducting costly experimental trials.

The pharmacokinetic profile of a-Me-Phe(4-I)-OH is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary studies suggest that modifications like the methyl group at the alpha position (-Me) enhance metabolic stability while maintaining biological activity. This balance is key to developing compounds that exhibit prolonged efficacy without accumulating toxic byproducts.

Future directions in research on a-Me-Phe(4-I)-OH include exploring its potential as a lead compound for new drug candidates. By leveraging structural analogs and combinatorial chemistry approaches, researchers aim to identify derivatives with improved pharmacological properties. Additionally, investigating its role in combination therapies could provide new strategies for treating complex diseases where multiple targets need to be addressed simultaneously.

The broader impact of compounds like a-Me-Phe(4-I)-OH extends beyond individual therapeutic applications. They serve as vital tools for advancing our fundamental understanding of peptide biochemistry and molecular pharmacology. As research continues to uncover new biological mechanisms and targets, compounds such as this are likely to play an increasingly significant role in shaping the future of medicine.